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Compound of Interest

Compound Name: 2-Allyl-4-nitrophenol

Cat. No.: B094914

Audience: Researchers, scientists, and drug development professionals.

Introduction The nitration of phenols is a fundamental electrophilic aromatic substitution
reaction that produces nitrophenols, which are crucial intermediates in the synthesis of
pharmaceuticals, dyes, and other fine chemicals. A significant challenge in the nitration of
substituted phenols, such as 2-allylphenol, is controlling the regioselectivity to obtain the
desired isomer. The powerful activating and ortho-, para-directing hydroxyl group, combined
with the steric and electronic influence of the allyl substituent, necessitates carefully chosen
reaction conditions to achieve high yields of a specific product. This document outlines modern,
efficient protocols for the regioselective nitration of 2-allylphenol, focusing on methods that offer
high selectivity, mild reaction conditions, and simplified work-up procedures compared to
traditional methods involving harsh acids.

Factors Influencing Nitration

The outcome of the nitration of 2-allylphenol is governed by several interconnected factors. The
interplay between the nitrating agent, reaction conditions, and the inherent properties of the
substrate determines the final product distribution and overall yield.
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 To cite this document: BenchChem. [Application Note: Regioselective Nitration of 2-
Allylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094914#protocol-for-the-nitration-of-2-allylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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